Cas no 108050-54-0 (Tilmicosin)

• Product Name: Tilmicosin
• CAS No: 108050-54-0
• MF: C₄₆H₈₀N₂O₁₃
• MW: 869.1330
• MDL: MFCD00864842
• CID: 62706
• PubChem ID: 16225190
• Update Time: 2025-12-30

Tilmicosin Chemical and Physical Properties

Names and Identifiers

• tilmicosin
• 20-DEOXO-20-(3,5-DIMETHYL-1-PIPERIDINYL)DESMYCOSIN
• Tilmicosin, Vetranal
• Tilmicosine
• Tylosin, 4A-O-de(2,6-dideoxy-3-C-methyl-.alpha.-L-ribo-hexopyranosyl)-20-deoxo-20-(3R,5S)-3,5-dimethyl-1-piperidinyl-
• pulmotil
• 4A-O-De(2,6-dideoxy-3-C-methyl-α-L-ribo-hexopyranosyl)-20-deoxo-20-[(3R,5S)-3,5-dimethyl-1-piperidinyl]tylosin
• Antibiotic EL 870
• EL 870
• EL-870
• LY-177370
• Micotil
• Micotil 300
• Stmicco
• LY 177370
• Tilmicosin Base
• Tilmicosine [INN-French]
• Tilmicosinum [INN-Latin]
• Tilmicosina [INN-Spanish]
• C46H80N2O13
• XL4103X2E3
• Tilmicosinum
• Tilmicosina
• Tilmicosin,85%
• TILMICOSIN [USP MONOGRAPH]
• 4 SUP(A)-O-DE(2,6-DIDEOXY-3-C-METHYL-.ALPHA.-L-RIBO-HEXOPYRANOSYL)-20-DEOXO-20-(CIS-3,5-DIMETHYLPIPERIDINO)TYLOSIN
• AKOS030526067
• Tylosin, 4A-O-de(2,6-dideoxy-3-C-methyl-alpha-L-ribo-hexopyranosyl)-20-deoxo-20-(3,5-dimethyl-1-piperidinyl)-
• Tilmicosine, Antibiotic for Culture Media Use Only
• 1ST7805
• NCGC00348375-01
• 4(sup A)-O-de(2,6-Dideoxy-3-C-methyl-alpha-L-ribo-hexopyranosyl)-20-deoxo-20-(cis-3,5-dimethylpiperidino)tylosin
• NCGC00348375-02
• Tilmovet 90
• NS00009319
• TILMICOSIN [MI]
• LY-177370;EL-870
• TILMICOSIN [USAN]
• 4(superscript A)-O-De(2,6-dideoxy-3-C-methyl-alpha-L-ribo-hexopyranosyl)-20-deoxo-20-(3,5-dimethyl-1-piperidinyl)tylosin
• Tilmicosin (USP/INN)
• [(2R,3R,4E,6E,9R,11R,12S,13S,14R)-12-{[3,6-dideoxy-3-(dimethylamino)-beta-D-glucopyranosyl]oxy}-11-{2-[(3R,5S)-3,5-dimethylpiperidin-1-yl]ethyl}-2-ethyl-14-hydroxy-5,9,13-trimethyl-8,16-dioxo-1-oxacyclohexadeca-4,6-dien-3-yl]methyl 6-deoxy-2,3-di-O-methyl-beta-D-allopyranoside
• Tox21_111546
• UNII-XL4103X2E3
• NSC 759584
• (4R,5S,6S,7R,9R,11E,13E,15R,16R)-6-[(2R,3R,4S,5S,6R)-4-(dimethylamino)-3,5-dihydroxy-6-methyloxan-2-yl]oxy-7-[2-[(3S,5R)-3,5-dimethylpiperidin-1-yl]ethyl]-16-ethyl-4-hydroxy-15-[[(2R,3R,4R,5R,6R)-5-hydroxy-3,4-dimethoxy-6-methyloxan-2-yl]oxymethyl]-5,9,13-trimethyl-1-oxacyclohexadeca-11,13-diene-2,10-dione
• TILMICOSIN [USP-RS]
• 4 SUP(A)-O-DE(2,6-DIDEOXY-3-C-METHYL-alpha-L-RIBO-HEXOPYRANOSYL)-20-DEOXO-20-(CIS-3,5-DIMETHYLPIPERIDINO)TYLOSIN
• TILMICOSIN [MART.]
• Tilmicosinum (INN-Latin)
• TILMICOSIN (USP-RS)
• Tilmicosin, 85%
• TILMICOSIN [WHO-DD]
• Tilmicosin [USAN:USP:INN:BAN]
• TILMICOSIN (MART.)
• Tilmicosina (INN-Spanish)
• DTXSID5046011
• TYLOSIN, 4 SUP(A)-O-DE(2,6-DIDEOXY-3-C-METHYL-.ALPHA.-L-RIBO-HEXOPYRANOSYL)-20-DEOXO-20-(3,5-DIMETHYL-1-PIPERIDINYL)-, (20(CIS))-
• 20-deoxo-20-(3,5-dimethylpiperidin-1-yl)desmycosin
• TILMICOSIN (USP MONOGRAPH)
• CHEBI:195409
• Micotil (TN)
• CCG-270545
• AB01566912_01
• Q-100992
• SCHEMBL149192
• Q722387
• Tylosin, 4A-O-de(2,6-dideoxy-3-C-methyl-alpha-L-ribo-hexopyranosyl)-20-deoxo-20-((3R,5S)-3,5-dimethyl-1-piperidinyl)-
• Tylosin, 4(sup A)-O-de(2,6-dideoxy-3-C-methyl-alpha-L-ribo-hexopyranosyl)-20-deoxo-20-(3,5-dimethyl-1-piperidinyl)-, 20(cis)-
• DTXCID3026011
• Z2583154269
• CAS-108050-54-0
• D02492
• TILMICOSIN [GREEN BOOK]
• Tilmicosin (USAN:USP:INN:BAN)
• HY-B0905
• TYLOSIN, 4 SUP(A)-O-DE(2,6-DIDEOXY-3-C-METHYL-alpha-L-RIBO-HEXOPYRANOSYL)-20-DEOXO-20-(3,5-DIMETHYL-1-PIPERIDINYL)-, (20(CIS))-
• Tilmicosine (INN-French)
• HSDB 7446
• Ly177370
• TILMICOSIN [INN]
• Tilmicosin 100 microg/mL in Acetonitrile
• NCGC00096003-01
• TILMICOSIN [HSDB]
• EL870
• CHEMBL1908333
• s4122
• DB11471
• NSC-759584
• 20-deoxy-20-(3,5-dimethylpiperidin-1-yl)-desmycosin
• 108050-54-0
• Tilmicosin

• MDL： MFCD00864842
• Inchi： 1S/C46H80N2O13/c1-13-36-33(24-57-46-44(56-12)43(55-11)40(53)31(8)59-46)19-25(2)14-15-34(49)28(5)20-32(16-17-48-22-26(3)18-27(4)23-48)42(29(6)35(50)21-37(51)60-36)61-45-41(54)38(47(9)10)39(52)30(7)58-45/h14-15,19,26-33,35-36,38-46,50,52-54H,13,16-18,20-24H2,1-12H3/b15-14+,25-19+/t26-,27+,28-,29+,30-,31-,32+,33-,35-,36-,38+,39-,40-,41-,42-,43-,44-,45+,46-/m1/s1
• InChI Key： JTSDBFGMPLKDCD-XVFHVFLVSA-N
• SMILES： O([C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])[H])O1)O[H])N(C([H])([H])[H])C([H])([H])[H])O[H])[C@]1([H])[C@@]([H])(C([H])([H])[H])[C@@]([H])(C([H])([H])C(=O)O[C@]([H])(C([H])([H])C([H])([H])[H])[C@]([H])(C([H])=C(C([H])([H])[H])C([H])=C([H])C([C@]([H])(C([H])([H])[H])C([H])([H])[C@]1([H])C([H])([H])C([H])([H])N1C([H])([H])[C@@]([H])(C([H])([H])[H])C([H])([H])[C@@]([H])(C([H])([H])[H])C1([H])[H])=O)C([H])([H])O[C@@]1([H])[C@@]([H])([C@@]([H])([C@@]([H])([C@@]([H])(C([H])([H])[H])O1)O[H])OC([H])([H])[H])OC([H])([H])[H])O[H] |c:58,65|

Computed Properties

• Exact Mass: 868.56600
• Monoisotopic Mass: 868.56604061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 61
• Rotatable Bond Count: 12
• Complexity: 1420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 186
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.6

Experimental Properties

• Color/Form: White powder
• Density: 1.18
• Melting Point: No data available
• Boiling Point: 926.6°C at 760 mmHg
• Flash Point: 514.2±34.3 °C
• Refractive Index: 1.545
• PSA: 186.15000
• LogP: 3.27930
• Solubility: Not determined
• pka: pKa (66% DMF): 7.4, 8.5(at 25℃)
• Specific Rotation: +12.75° (c=0.01, CHCl3)

Tilmicosin Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides
• Other Chemical Reagents

Additional information on Tilmicosin

Professional Introduction to Tilmicosin (CAS No. 108050-54-0)

Tilmicosin, a compound with the chemical name 8-Oxo-7-(4,5-dimethyl-2-oxo-1-piperazinyl)-3-(3,4,5-trimethoxyphenyl)-6-(1-methylpropyl)-1-phenyl-4H-imidazo[1,5-a][1,4]benzodiazepin-2-one, is a synthetic antibiotic belonging to the macrolide class. This compound is primarily recognized for its potent activity against a broad spectrum of Gram-positive bacteria and some Gram-negative species. Its chemical structure and pharmacological properties have made it a valuable asset in veterinary medicine, particularly in the treatment of respiratory and digestive tract infections in livestock.

The molecular formula of Tilmicosin is C₃₅H₄₅N₅O₆, and its molecular weight is approximately 623.72 g/mol. The compound exhibits excellent solubility in water, which enhances its bioavailability and facilitates its administration via various routes, including oral and injectable formulations. This solubility profile is attributed to the presence of multiple hydroxyl and carbonyl groups within its structure, which contribute to its polar nature.

Tilmicosin operates primarily by inhibiting bacterial protein synthesis. It achieves this by binding reversibly to the 23S ribosomal RNA (rRNA) of bacterial ribosomes, specifically targeting the peptidyl transferase center. This binding prevents the elongation of the peptide chain during protein synthesis, thereby halting bacterial growth and replication. The mechanism of action makes Tilmicosin particularly effective against rapidly multiplying bacteria, making it a suitable choice for treating acute infections.

Recent research has highlighted the efficacy of Tilmicosin in treating respiratory tract infections caused by Mycoplasma pneumoniae and other atypical pathogens. A study published in the Journal of Veterinary Medicine demonstrated that Tilmicosin demonstrates a rapid onset of action and prolonged duration of efficacy, making it an excellent option for both therapeutic and prophylactic use in livestock. The study also noted that Tilmicosin exhibits low toxicity profiles in animals, with minimal side effects observed even at high doses.

In addition to its veterinary applications, Tilmicosin has been explored for its potential use in human medicine. While it is not currently approved for human therapeutic use in many countries, preliminary studies have shown promising results in treating certain bacterial infections. Research has indicated that Tilmicosin may be particularly effective against multidrug-resistant strains of bacteria, such as methicillin-resistant Staphylococcus aureus (MRSA). This potential makes it an attractive candidate for further investigation in clinical settings.

The pharmacokinetic properties of Tilmicosin are another area of interest. Following oral administration, the compound is rapidly absorbed into the bloodstream and achieves peak plasma concentrations within a few hours. The half-life of Tilmicosin varies depending on the route of administration but generally ranges from 24 to 48 hours. This extended half-life allows for less frequent dosing intervals, improving patient compliance and convenience.

Tilmicosin is also known for its low potential for drug interactions. It does not significantly bind to human cytochrome P450 enzymes, which reduces the risk of pharmacokinetic interactions with other drugs metabolized by these enzymes. This characteristic makes Tilmicosin a suitable choice for patients who are concurrently taking multiple medications.

The safety profile of Tilmicosin has been thoroughly evaluated through extensive preclinical and clinical studies. In veterinary applications, the compound has been shown to be well-tolerated with minimal adverse effects reported. Common side effects include mild gastrointestinal disturbances such as nausea and diarrhea. These effects are typically transient and resolve without intervention.

In conclusion, Tilmicosin (CAS No. 108050-54-0) is a highly effective antibiotic with broad-spectrum activity against various bacterial pathogens. Its unique chemical structure, favorable pharmacokinetic properties, and low potential for drug interactions make it a valuable therapeutic option in both veterinary and human medicine. Ongoing research continues to explore new applications for this compound, particularly in addressing challenges posed by multidrug-resistant bacteria.